Cas no 494858-86-5 (2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime)

• Product Name: 2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime
• CAS No: 494858-86-5
• MF: C₁₂H₁₆BrNO₃
• MW: 302.164342880249
• MDL: MFCD02055219
• CID: 4714648
• Update Time: 2025-10-07

2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-ethoxy-4-isopropoxybenzaldehyde oxime
• (NZ)-N-[(2-bromo-5-ethoxy-4-propan-2-yloxyphenyl)methylidene]hydroxylamine
• 2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime

• MDL： MFCD02055219
• Inchi： 1S/C12H16BrNO3/c1-4-16-11-5-9(7-14-15)10(13)6-12(11)17-8(2)3/h5-8,15H,4H2,1-3H3/b14-7-
• InChI Key： AKQFQYFSADETBO-AUWJEWJLSA-N
• SMILES： BrC1C(/C=N\O)=CC(=C(C=1)OC(C)C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Topological Polar Surface Area: 51

Additional information on 2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime

Introduction to 2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime (CAS No. 494858-86-5)

2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime (CAS No. 494858-86-5) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromine atom, an ethoxy group, an isopropoxy group, and an oxime functional group. These functionalities endow the compound with a range of chemical properties that make it valuable for various scientific and industrial purposes.

The molecular formula of 2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime is C₁₃H₁₇BrNO₃, and its molecular weight is approximately 301.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available precursors such as 2-bromo-5-ethoxy-4-isopropoxybenzaldehyde and hydroxylamine. The synthesis process involves the formation of the oxime group through the reaction of the aldehyde with hydroxylamine under controlled conditions.

In recent years, 2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime has gained attention in the pharmaceutical industry due to its potential as a building block for the synthesis of bioactive molecules. The bromine atom in the molecule can be readily substituted with other functional groups, making it a valuable intermediate in the development of novel drugs. For instance, studies have shown that compounds derived from this oxime can exhibit anti-inflammatory, anti-cancer, and anti-viral properties.

A notable application of 2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime is in the synthesis of selective estrogen receptor modulators (SERMs). SERMs are a class of drugs that can mimic or block the effects of estrogen in different tissues, making them useful for treating conditions such as breast cancer and osteoporosis. The oxime functionality in this compound can be leveraged to design SERMs with improved selectivity and potency.

Beyond pharmaceutical applications, 2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced materials with tailored properties. For example, researchers have explored the use of this compound in the synthesis of polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The physical properties of 2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime, including its solubility, melting point, and stability under various conditions, have been extensively studied. The compound is generally stable under normal laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Its solubility in common organic solvents such as ethanol and dichloromethane makes it easy to work with in synthetic processes.

In terms of safety and handling, while 2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and properly disposing of any waste materials.

The environmental impact of 2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime has also been considered in recent studies. Research has shown that proper disposal methods can minimize any potential environmental risks associated with this compound. Additionally, efforts are being made to develop more sustainable synthetic routes for its production, which could further reduce its environmental footprint.

In conclusion, 2-Bromo-5-ethoxy-4-isopropoxybenzaldehyde Oxime (CAS No. 494858-86-5) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an important molecule for both academic research and industrial development. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly significant role in various scientific fields.